1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine hydrochloride
Overview
Description
1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine hydrochloride, also known as Vardenafil, is a medication used to treat erectile dysfunction in men. It belongs to a class of drugs called phosphodiesterase type 5 (PDE5) inhibitors. Vardenafil works by increasing blood flow to the penis, which helps to achieve and maintain an erection. While Vardenafil is commonly known for its use as a medication, it also has significant scientific research applications.
Mechanism of Action
1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine hydrochloride works by inhibiting PDE5, which increases cGMP levels in the body. Increased cGMP levels lead to increased blood flow to the penis, which helps to achieve and maintain an erection. In addition to its effects on the penis, this compound can also have effects on other parts of the body, such as the lungs and the cardiovascular system.
Biochemical and Physiological Effects:
This compound can have several biochemical and physiological effects on the body. One of the most significant effects is its ability to increase cGMP levels, which can lead to increased blood flow and smooth muscle relaxation. This compound can also have effects on the cardiovascular system, such as lowering blood pressure. Additionally, this compound can have effects on the immune system, such as reducing inflammation.
Advantages and Limitations for Lab Experiments
1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine hydrochloride has several advantages and limitations for lab experiments. One of the main advantages is its ability to selectively inhibit PDE5, which can be useful for investigating the role of PDE5 in various physiological processes. Additionally, this compound has a relatively short half-life, which allows for rapid clearance from the body. However, one limitation is that this compound can have off-target effects on other PDE enzymes, which can complicate data interpretation.
Future Directions
There are several future directions for research on 1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine hydrochloride. One potential direction is the investigation of the effects of this compound on other PDE enzymes and their associated physiological processes. Additionally, this compound could be used as a tool to investigate the role of cGMP in various physiological processes. Finally, this compound could be used in combination with other drugs to investigate potential synergistic effects.
Scientific Research Applications
1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine hydrochloride has several scientific research applications beyond its use as a medication. One of the most significant applications is its use as a tool to investigate the role of PDE5 in various physiological processes. PDE5 is an enzyme that breaks down cyclic guanosine monophosphate (cGMP), which is a signaling molecule that plays a critical role in regulating blood flow, smooth muscle relaxation, and other physiological processes. By inhibiting PDE5, this compound can increase cGMP levels, which can have a variety of effects on the body.
properties
IUPAC Name |
1-[4-(2-chloro-3,6-dimethylphenoxy)butyl]-4-methylpiperazine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27ClN2O.ClH/c1-14-6-7-15(2)17(16(14)18)21-13-5-4-8-20-11-9-19(3)10-12-20;/h6-7H,4-5,8-13H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAIGEXQAVZMYBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)Cl)OCCCCN2CCN(CC2)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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